Cas no 82372-35-8 (N,N-Diethyl-1,5-dihydro-2,4,3-benzodioxaphosphepin-3-amine (Technical Grade))

N,N-Diethyl-1,5-dihydro-2,4,3-benzodioxaphosphepin-3-amine (Technical Grade) structure
82372-35-8 structure
Product Name:N,N-Diethyl-1,5-dihydro-2,4,3-benzodioxaphosphepin-3-amine (Technical Grade)
CAS No:82372-35-8
MF:C12H18NO2P
MW:239.250584125519
CID:693787
PubChem ID:24864545
Update Time:2024-10-27

N,N-Diethyl-1,5-dihydro-2,4,3-benzodioxaphosphepin-3-amine (Technical Grade) Chemical and Physical Properties

Names and Identifiers

    • 2,4,3-Benzodioxaphosphepin-3-amine, N,N-diethyl-1,5-dihydro-
    • N,N-DIETHYL-1,5-DIHYDRO-2,4,3-BENZODIOXA -PHOSPHEPIN-3-AMINE, TECH.
    • N,N-DIETHYL-1,5-DIHYDRO-2,4,3-BENZODIOXAPHOSPHEPIN-3-AMINE
    • 3-Diethylamino-1,5-dihydro-2,4,3-benzodioxaphosphepin
    • N,N-Diethyl-1,5-dihydro-2,4,3-benzodioxaphosphepin-3-amine (ACI)
    • N,N-Diethyl-1,5-dihydrobenzo[e][1,3,2]dioxaphosphepin-3-amine
    • o-Xylylene N,N-diethylphosphoramidite
    • N,N-diethyl-1,5-dihydro-2,4,3-benzo-dioxaphosphepin-3-amine
    • DTXSID90400691
    • 82372-35-8
    • 3-(Diethylamino)-1,5-dihydro-2,4,3-benzodioxaphosphepin
    • o-Xylylene N,N-diethylphosphoramidite, technical grade
    • SCHEMBL369440
    • n,n-diethyl-1,5-dihydro-3h-2,4,3-benzodioxaphosphepin-3-amine
    • AT24267
    • N,N-Diethyl-1,5-dihydro-2,4,3-benzodioxaphosphepin-3-amine (Technical Grade)
    • MDL： MFCD00192025
    • Inchi： 1S/C12H18NO2P/c1-3-13(4-2)16-14-9-11-7-5-6-8-12(11)10-15-16/h5-8H,3-4,9-10H2,1-2H3
    • InChI Key： JDAKPBBWYIWXJF-UHFFFAOYSA-N
    • SMILES： O1CC2C(=CC=CC=2)COP1N(CC)CC

Computed Properties

  • Exact Mass: 239.10751581g/mol
  • Monoisotopic Mass: 239.10751581g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 195
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 2.1
  • Topological Polar Surface Area: 21.7Ų

Experimental Properties

  • Color/Form: Bright yellow liquid
  • Density: 1.109 g/mL at 25 °C(lit.)
  • Melting Point: Not available
  • Boiling Point: 95-96 °C/0.1 mmHg(lit.)
  • Flash Point: Fahrenheit: 188.6 ° f < br / > Celsius: 87 ° C < br / >
  • Refractive Index: n20/D 1.541(lit.)
  • Solubility: Very slightly soluble (0.96 g/l) (25 º C),
  • Solubility: Not determined
  • Vapor Pressure: 0.0±0.5 mmHg at 25°C

N,N-Diethyl-1,5-dihydro-2,4,3-benzodioxaphosphepin-3-amine (Technical Grade) Security Information

  • Signal Word：warning
  • Hazard Statement： H303+H313+H333
  • Warning Statement： P264+P280+P305+P351+P338+P337+P313
  • Hazardous Material transportation number：NA 1993 / PGIII
  • WGK Germany：3
  • Safety Instruction： H303+H313+H333
  • FLUKA BRAND F CODES：10-21
  • Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

N,N-Diethyl-1,5-dihydro-2,4,3-benzodioxaphosphepin-3-amine (Technical Grade) Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.
393835-1G
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XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.
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D443806-50mg
N,N-Diethyl-1,5-dihydro-2,4,3-benzodioxaphosphepin-3-amine (Technical Grade)
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D443806-100mg
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SHENG KE LU SI SHENG WU JI SHU
sc-236221-1 g
N,N-diethyl-1,5-dihydro-2,4,3-benzodioxaphosphepin-3-amine,
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SHENG KE LU SI SHENG WU JI SHU
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N,N-diethyl-1,5-dihydro-2,4,3-benzodioxaphosphepin-3-amine,
 82372-35-8
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A512992-250mg
N,N-Diethyl-1,5-dihydrobenzo[e][1,3,2]dioxaphosphepin-3-amine
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A512992-1g
N,N-Diethyl-1,5-dihydrobenzo[e][1,3,2]dioxaphosphepin-3-amine
 82372-35-8 97%
1g
 $155.0 2025-04-16
Ambeed
A512992-5g
N,N-Diethyl-1,5-dihydrobenzo[e][1,3,2]dioxaphosphepin-3-amine
 82372-35-8 97%
5g
 $328.0 2025-04-16

N,N-Diethyl-1,5-dihydro-2,4,3-benzodioxaphosphepin-3-amine (Technical Grade) Production Method

Production Method 1

1069-08-5 1069-08-5
612-14-6 612-14-6
82372-35-8 82372-35-8
Reaction Conditions
1.1 Reagents: Triethylamine Solvents: Diethyl ether ,  Tetrahydrofuran ;  1 h, -78 °C; -78 °C → rt; 17 h, rt
Reference
Synthesis of a Tethered myo-Inositol (1,3,4,5,6)Pentakisphosphate (IP5) Derivative as a Probe for Biological Studies
Gregory, Mark; et al, Synlett, 2016, 27(1), 121-125

Production Method 2

612-14-6 612-14-6
2283-11-6 2283-11-6
82372-35-8 82372-35-8
Reaction Conditions
1.1 rt → 100 °C; 30 min, 100 °C
Reference
Inositol polyphosphates intersect with signaling and metabolic networks via two distinct mechanisms
Wu, Mingxuan; et al, Proceedings of the National Academy of Sciences of the United States of America, 2016, 113(44),

Production Method 3

612-14-6 612-14-6
2283-11-6 2283-11-6
82372-35-8 82372-35-8
Reaction Conditions
Reference
Steric structure of phosphorus-containing heterocycles. 26. Synthesis and structure of 2-dialkylamino-1,3,2-dioxaphosphepanes with a planar atomic group in the ring
Arbuzov, B. A.; et al, Izvestiya Akademii Nauk SSSR, 1982, (3), 588-93

Production Method 4

612-14-6 612-14-6
2283-11-6 2283-11-6
82372-35-8 82372-35-8
Reaction Conditions
1.1 heated
Reference
o-Xylylene N,N-diethylphosphoramidite
Ozaki, Shoichiro; et al, e-EROS Encyclopedia of Reagents for Organic Synthesis, 2001, 1,

Production Method 5

82372-35-8 82372-35-8
Reaction Conditions
1.1 Reagents: Phosphorus trichloride Solvents: Diethyl ether ;  1 h, -78 °C; -78 °C → rt; 17 h, rt
2.1 Reagents: Triethylamine Solvents: Diethyl ether ,  Tetrahydrofuran ;  1 h, -78 °C; -78 °C → rt; 17 h, rt
Reference
Synthesis of a Tethered myo-Inositol (1,3,4,5,6)Pentakisphosphate (IP5) Derivative as a Probe for Biological Studies
Gregory, Mark; et al, Synlett, 2016, 27(1), 121-125

N,N-Diethyl-1,5-dihydro-2,4,3-benzodioxaphosphepin-3-amine (Technical Grade) Raw materials

N,N-Diethyl-1,5-dihydro-2,4,3-benzodioxaphosphepin-3-amine (Technical Grade) Preparation Products

N,N-Diethyl-1,5-dihydro-2,4,3-benzodioxaphosphepin-3-amine (Technical Grade) Related Literature

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